Cas no 45715-08-0 ((5-Methyl-2-pyridyl)methanamine)

• Product Name: (5-Methyl-2-pyridyl)methanamine
• CAS No: 45715-08-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD08752541
• CID: 325462
• PubChem ID: 11423586
• Update Time: 2025-04-19

(5-Methyl-2-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Methylpyridin-2-yl)methanamine
• 2-Pyridinemethanamine,5-methyl-
• 2-Aminomethyl-5-methylpyridin
• 2-Methylamino-5-Methylpyridine
• 2-Pyridinemethanamine,5-methyl
• (5-Methyl-2-pyridyl)methanamine
• DTXSID90465326
• 45715-08-0
• AB48926
• MFCD08752541
• C-(5-METHYL-PYRIDIN-2-YL)-METHYLAMINE
• (5-methyl-2-pyridyl)methanamine;2-(Aminomethyl)-5-methylpyridine
• 2-Pyridinemethanamine, 5-methyl-
• 5-METHYL-2-PYRIDINEMETHANAMINE
• TS-01434
• FT-0647130
• [(5-Methylpyridin-2-yl)methyl]amine
• NXTVBKWLOZSCQE-UHFFFAOYSA-N
• SY032973
• SCHEMBL1631010
• CS-0019191
• A826883
• AKOS015842095
• J-501603
• AM20051199
• EN300-249975
• 2-(aminomethyl)-5-methylpyridine
• (5-methylpyridin-2-yl)methanamine, AldrichCPR
• CHEMBL4514296
• DB-070674
• 1-(5-METHYLPYRIDIN-2-YL)METHANAMINE

• MDL： MFCD08752541
• Inchi： 1S/C7H10N2/c1-6-2-3-7(4-8)9-5-6/h2-3,5H,4,8H2,1H3
• InChI Key： NXTVBKWLOZSCQE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1CN

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 158.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.027
• Boiling Point: 215.4℃/760mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.545
• PSA: 38.91000
• LogP: 1.54900

(5-Methyl-2-pyridyl)methanamine Security Information

• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：